Cas no 1042434-76-3 (2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide)

• Product Name: 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide
• CAS No: 1042434-76-3
• MF: C₁₁H₈Cl₂N₄O
• MW: 283.113419532776
• CID: 1031427
• PubChem ID: 57974176
• Update Time: 2025-06-20

2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide
• 2-[(2,5-dichloro-4-pyrimidinyl)amino]Benzamide
• 2-[(2,5-dichloropyrimidin-4-yl)amino]benzamide
• 2-(2,5-dichloro-pyrimidin-4-ylamino)-benzamide
• AK127205
• KB-219874
• BenzaMide, 2-[(2,5-dichloro-4-pyriMidinyl)aMino]-
• DA-27055
• JXKDIJVHWJCJKX-UHFFFAOYSA-N
• DTXSID30728528
• 2-(2,5-Dichloro-4-pyrimidinyl)aminobenzamide
• F70463
• 1042434-76-3
• 2-(2,5-dichloropyrimidin-4-ylamino)benzamide
• SCHEMBL1202555
• SB58664

• Inchi： 1S/C11H8Cl2N4O/c12-7-5-15-11(13)17-10(7)16-8-4-2-1-3-6(8)9(14)18/h1-5H,(H2,14,18)(H,15,16,17)
• InChI Key： JXKDIJVHWJCJKX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1NC1C=CC=CC=1C(N)=O)Cl

Computed Properties

• Exact Mass: 282.0075163g/mol
• Monoisotopic Mass: 282.0075163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide

2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide (CAS No. 1042434-76-3): An Overview of a Promising Compound in Medicinal Chemistry

2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide (CAS No. 1042434-76-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structure and chemical properties, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The chemical structure of 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide consists of a benzamide moiety linked to a dichloropyrimidine ring through an amine group. This arrangement confers the compound with specific pharmacological properties that make it an attractive target for drug development. The dichloropyrimidine ring is known for its ability to interact with various biological targets, including enzymes and receptors, which are crucial in many disease pathways.

Recent research has highlighted the potential of 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide in the treatment of cancer. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide effectively inhibited the growth of breast cancer cells by targeting key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative effects, 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and organ dysfunction. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its potential as a therapeutic agent for these conditions.

The pharmacokinetic properties of 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide have also been studied extensively. These properties are crucial for determining the bioavailability, distribution, metabolism, and excretion of the compound in the body. Preclinical studies have demonstrated that 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide has favorable pharmacokinetic profiles, making it suitable for further development as a drug candidate.

Toxicity studies are an essential part of drug development to ensure the safety of new compounds. Initial toxicity assessments of 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide have shown promising results. The compound has been found to be well-tolerated at therapeutic doses in preclinical models, with no significant adverse effects observed. These findings support the continued evaluation of this compound in clinical trials.

The synthesis of 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide is an important aspect of its development as a drug candidate. Various synthetic routes have been explored to optimize the production process and improve yield and purity. One common approach involves the reaction of 4-chloro-N-(aminocarbonyl)-1H-pyrazole with 1H-benzo[d]imidazole under appropriate conditions to form the desired product. The choice of synthetic method can significantly impact the cost and scalability of production, which are critical factors in drug development.

In conclusion, 2-((2,5-Dichloropyrimidin-4-yl)amino)benzamide (CAS No. 1042434-76-3) is a promising compound with diverse biological activities that make it a valuable target for further research and development. Its antiproliferative and anti-inflammatory properties, combined with favorable pharmacokinetic profiles and low toxicity, position it as a potential candidate for various therapeutic applications. Ongoing studies will continue to explore its full potential and pave the way for its use in clinical settings.